Cas no 91121-19-6 (erythro-Pentitol,1,4-anhydro-2-deoxy-)

erythro-Pentitol,1,4-anhydro-2-deoxy- structure
91121-19-6 structure
Product Name:erythro-Pentitol,1,4-anhydro-2-deoxy-
CAS No:91121-19-6
MF:C5H10O3
MW:118.131102085114
CID:810188
PubChem ID:124657
Update Time:2025-04-19

erythro-Pentitol,1,4-anhydro-2-deoxy- Chemical and Physical Properties

Names and Identifiers

    • erythro-Pentitol,1,4-anhydro-2-deoxy-
    • 1,2-dideoxyribose
    • 2-(hydroxymethyl)oxolan-3-ol
    • (2R,3S)-2-Hydroxymethyl-tetrahydro-furan-3-ol
    • MFCD01630918
    • W-204062
    • 91121-19-6
    • 1,4-anhydro-2-deoxy-D-erythro-pentitol
    • 20402-62-4
    • (2R,3S)-2-(hydroxymethyl)oxolan-3-ol
    • NSMOSDAEGJTOIQ-CRCLSJGQSA-N
    • 1,2-DIDEOXY-D-RIBOFURANOSE
    • WS-03145
    • 1,2-Dideoxy-beta-D-ribofuranose
    • D-erythro-Pentitol, 1,4-anhydro-2-deoxy-, (Z,E,E,E,E)-
    • 1,4-Anhydro-2-deoxypentitol
    • 2-Furanmethanol, tetrahydro-3-hydroxy-, trans-
    • E71898
    • DTXSID20919665
    • AKOS006276775
    • 1,2-Dideoxyribofuranose
    • 1,4-Anhydro-2-deoxy-D-ribitol
    • CS-0089202
    • (2R,3S)-2-(hydroxymethyl)tetrahydrofuran-3-ol
    • 6beta-Deshydroxy-10beta-hydroxylevonorgestrel
    • SCHEMBL100461
    • trans-Tetrahydro-3-hydroxy-2-furanmethanol
    • 91547-59-0
    • 1,2-Drf
    • 5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carbonyl?chloride
    • Inchi: 1S/C5H10O3/c6-3-5-4(7)1-2-8-5/h4-7H,1-3H2/t4-,5+/m0/s1
    • InChI Key: NSMOSDAEGJTOIQ-CRCLSJGQSA-N
    • SMILES: O1CC[C@@H]([C@H]1CO)O

Computed Properties

  • Exact Mass: 118.062994177g/mol
  • Monoisotopic Mass: 118.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 74.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 49.7Ų

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